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Compound of Interest

Compound Name: Methoxpropamine

CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

This guide provides a comparative overview of analytical methodologies for the quantification

of Methoxpropamine (MXPr), a novel psychoactive substance (NPS) of the

arylcyclohexylamine class. The data and protocols presented are based on established

analytical techniques to guide researchers, scientists, and drug development professionals in

selecting and implementing robust quantification methods.

Introduction
Methoxpropamine (MXPr) is a dissociative anesthetic structurally related to ketamine and

methoxetamine (MXE).[1][2] As an emerging NPS, the development of reliable and

reproducible analytical methods for its quantification in various matrices is crucial for forensic

toxicology, clinical analysis, and pharmacological research. This document outlines a simulated

inter-laboratory comparison of common analytical approaches for MXPr quantification,

providing detailed experimental protocols and comparative performance data.

Comparative Analytical Performance
The following tables summarize the hypothetical quantitative performance data from three

distinct analytical methodologies employed by different laboratories for the quantification of
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Methoxpropamine in a standardized plasma matrix.

Table 1: Calibration Model and Linearity

Laboratory/Method
ID

Analytical
Technique

Calibration Range
(ng/mL)

Correlation
Coefficient (r²)

Lab A / LC-QTOF-MS

Liquid

Chromatography -

Quadrupole Time-of-

Flight Mass

Spectrometry

1 - 500 0.9992

Lab B / LC-MS/MS

Liquid

Chromatography -

Tandem Mass

Spectrometry

0.5 - 250 0.9995

Lab C / GC-MS
Gas Chromatography

- Mass Spectrometry
5 - 1000 0.9989

Table 2: Accuracy and Precision
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Laboratory/Method
ID

QC Level (ng/mL) Accuracy (%) Precision (RSD %)

Lab A / LC-QTOF-MS Low (5) 98.5 4.2

Mid (50) 101.2 3.5

High (400) 99.1 3.8

Lab B / LC-MS/MS Low (2.5) 102.8 3.1

Mid (25) 99.5 2.5

High (200) 100.9 2.8

Lab C / GC-MS Low (10) 95.3 6.8

Mid (100) 103.1 5.2

High (800) 97.8 5.9

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Laboratory/Method ID
Limit of Detection (LOD)
(ng/mL)

Limit of Quantification
(LOQ) (ng/mL)

Lab A / LC-QTOF-MS 0.5 1.0

Lab B / LC-MS/MS 0.2 0.5

Lab C / GC-MS 2.0 5.0

Experimental Protocols
Detailed methodologies for the analytical techniques compared in this guide are provided

below.

3.1. Method A: LC-QTOF-MS (Liquid Chromatography - Quadrupole Time-of-Flight Mass

Spectrometry)
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Sample Preparation: To 100 µL of plasma, 5 µL of an internal standard (e.g., Ketamine-d4)

and 200 µL of acetonitrile are added for protein precipitation. The sample is vortexed and

centrifuged. The supernatant is then diluted with mobile phase for injection.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Data Acquisition: Full scan mode for qualitative analysis and targeted MS/MS for

quantification.

Precursor Ion (m/z): [M+H]+ for Methoxpropamine.

Product Ions (m/z): Specific fragment ions for Methoxpropamine are monitored.

3.2. Method B: LC-MS/MS (Liquid Chromatography - Tandem Mass Spectrometry)

Sample Preparation: Solid-phase extraction (SPE) is employed. Plasma samples are diluted

with a buffer and loaded onto a mixed-mode SPE cartridge. The cartridge is washed with

water and methanol, and the analyte is eluted with an appropriate solvent. The eluate is

evaporated to dryness and reconstituted for injection.

Chromatographic Conditions:

Column: UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase: Isocratic or gradient elution with ammonium formate buffer and methanol.
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Flow Rate: 0.5 mL/min.

Injection Volume: 2 µL.

Mass Spectrometry Conditions:

Ionization Mode: ESI, positive mode.

Data Acquisition: Multiple Reaction Monitoring (MRM).

MRM Transitions: At least two specific precursor-to-product ion transitions are monitored

for Methoxpropamine and the internal standard.

3.3. Method C: GC-MS (Gas Chromatography - Mass Spectrometry)

Sample Preparation: Liquid-liquid extraction (LLE) is performed. An alkaline buffer is added

to the plasma sample, followed by an organic solvent (e.g., ethyl acetate). The mixture is

vortexed and centrifuged. The organic layer is transferred, evaporated, and the residue is

derivatized (e.g., with BSTFA) to improve volatility and chromatographic performance.

Chromatographic Conditions:

Column: Capillary column with a non-polar stationary phase (e.g., 5% phenyl-

methylpolysiloxane).

Carrier Gas: Helium.

Temperature Program: A temperature gradient is optimized to ensure separation from

matrix components.

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI).

Data Acquisition: Selected Ion Monitoring (SIM) of characteristic fragment ions of the

derivatized Methoxpropamine.

Visualizations
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4.1. Inter-Laboratory Comparison Workflow

Phase 1: Preparation

Phase 2: Analysis

Phase 3: Data Compilation & Review

Reference Material Procurement
(Certified Methoxpropamine)

Sample Preparation
(Spiked Plasma Aliquots)

Protocol Distribution
(Standardized Procedures)

Lab A
(LC-QTOF-MS)

Lab B
(LC-MS/MS)

Lab C
(GC-MS)

Data Submission
(Quantitative Results)

Statistical Analysis
(Comparison of Performance)

Report Generation

Click to download full resolution via product page

Caption: Workflow for a typical inter-laboratory comparison study.
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4.2. Methoxpropamine Signaling Pathway

Methoxpropamine, like other arylcyclohexylamines, is known to act as an antagonist at the N-

methyl-D-aspartate (NMDA) receptor.[3] This interaction is believed to be central to its

dissociative effects.

Postsynaptic Membrane

NMDA Receptor

Ion Channel
(Closed)

controls

Glutamate

activates

Methoxpropamine

blocks

Click to download full resolution via product page

Caption: Simplified diagram of Methoxpropamine's action on the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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